1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride

• IUPAC Name: 2-(1-methylimidazol-2-yl)sulfanyl-1-pyrrolidin-1-ylethanone;hydrochloride
• InChI: InChI=1S/C10H15N3OS.ClH/c1-12-7-4-11-10(12)15-8-9(14)13-5-2-3-6-13;/h4,7H,2-3,5-6,8H2,1H3;1H
• InChI Key: LJODZLRXRVLOQG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)N2CCCC2.Cl
• Molecular Formula: C10H16ClN3OS
• Molecular Weight: 261.77 g/mol

Description

1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride, also known as AG490, is a potent inhibitor of Janus kinase 2 (JAK2) and signal transducer and activator of transcription 3 (STAT3) signaling pathways. It is a small molecule that has been widely used in scientific research for its ability to modulate cellular signaling pathways.

Mechanism of Action

1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride inhibits the phosphorylation of JAK2 and STAT3 by binding to the ATP-binding site of JAK2. This prevents the activation of downstream signaling pathways that are involved in cell proliferation, differentiation, and survival. 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has been shown to induce apoptosis in cancer cells by inhibiting the JAK2/STAT3 pathway.
Biochemical and Physiological Effects
1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has also been shown to inhibit inflammation and immune responses by suppressing the production of cytokines and chemokines. Additionally, 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has several advantages for lab experiments. It is a small molecule that can be easily synthesized and has high purity. It is also a potent inhibitor of JAK2 and STAT3 signaling pathways, which makes it a useful tool for investigating the role of these pathways in various cellular processes. However, 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has some limitations. It has been shown to have off-target effects on other signaling pathways, which can complicate the interpretation of results. Additionally, the effects of 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride can be cell type-specific, which means that the results obtained in one cell type may not be applicable to other cell types.

Future Directions

There are several future directions for research on 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride. One area of interest is the development of more specific inhibitors of JAK2 and STAT3 signaling pathways. This could help to reduce the off-target effects of 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride and improve the specificity of the inhibition. Another area of interest is the investigation of the role of JAK2 and STAT3 in other cellular processes, such as metabolism and autophagy. Finally, the use of 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride in combination with other drugs could be explored as a potential therapeutic strategy for cancer and other diseases.

Synthesis Methods

The synthesis of 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride involves the reaction of 2-bromoacetophenone with 1-pyrrolidinecarbothioamide to form 2-(1-pyrrolidinyl)acetophenone thioamide. This intermediate is then reacted with 2-aminomethyl-1-methylimidazole to yield 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride. The final product is obtained as a hydrochloride salt.

Scientific Research Applications

1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has been extensively used in scientific research as a tool to investigate the role of JAK2 and STAT3 signaling pathways in various cellular processes. It has been shown to inhibit the phosphorylation of JAK2 and STAT3, which are critical components of several signaling pathways involved in cell proliferation, differentiation, and survival. 1-methyl-2-{[2-oxo-2-(1-pyrrolidinyl)ethyl]thio}-1H-imidazole hydrochloride has been used to study the role of JAK2 and STAT3 in cancer, inflammation, and immune responses.